![molecular formula C6H11F2N B7900315 4,4-Difluoroazepane](/img/structure/B7900315.png)
4,4-Difluoroazepane
Overview
Description
4,4-Difluoroazepane is a useful research compound. Its molecular formula is C6H11F2N and its molecular weight is 135.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4-Difluoroazepane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4-Difluoroazepane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ionic Liquid Synthesis : Azepane, a secondary amine, has been used to synthesize a new family of room temperature ionic liquids. These transformations are beneficial for the polyamide industry, offering an alternative to the usual combustion disposal method (Belhocine et al., 2011).
Nuclear Magnetic Resonance (NMR) Spectroscopy : Research on 4,4-difluoro-1,1-dimethylcycloheptane using ^(19)F NMR spectroscopy provided insights into the substance's conformational equilibration at low temperatures (Glazer et al., 1972).
Proton Exchange Membrane Application : A study involving the synthesis of polytriazole copolymers for proton exchange membrane applications highlighted the role of hexafluoroisopropylidene groups in enhancing thermal and oxidative stability and reducing membrane swelling (Singh et al., 2016).
Synthesis of Novel Compounds : Novel benzo oxazepin-4-one skeleton compounds, synthesized effectively from 1,5-difluoro-2,4-dinitrobenzene, have potential applications in constructing molecular libraries for therapeutic applications (Wang et al., 2008).
Ferroelectric Materials : A two-dimensional layered lead iodide perovskite ferroelectric, incorporating 4,4-difluorohexahydroazepine, demonstrated significant potential for scientific and technological applications in ferroelectrics, solar cells, and electroluminescent devices (Chen et al., 2020).
Fluorination of Organic Molecules : The synthesis of fluorinated organic molecules, highly relevant in various chemical and medical fields, has been explored using different methods, including fluorination of azepanes (Patel & Liu, 2013).
NIR Absorbing Materials : Aza-BODIPYs, including 4,4′-difluoro-4-bora-3a,4a,8-triaza-s-indacenes, were studied for their electronic, optical, and charge-transport properties, indicating their promise as near-infrared absorber materials in organic solar cells (Schellhammer et al., 2017).
properties
IUPAC Name |
4,4-difluoroazepane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N/c7-6(8)2-1-4-9-5-3-6/h9H,1-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGHLRHACKQVDPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCNC1)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F2N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20693918 | |
Record name | 4,4-Difluoroazepane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20693918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-Difluoroazepane | |
CAS RN |
1094073-72-9 | |
Record name | 4,4-Difluoroazepane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20693918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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